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Anticancer Profiles of Selected Natural Compounds

Compound
/ Extract

Plant Source
Tested Cell Lines
(Cancer Type)

Key
Efficacy
Findings

Proposed
Mechanisms

Experimental
Methods
Cited

Cranberry
Extract [1]

Vaccinium
macrocarpon
(Cranberry)

KB (Oral), L929

(Normal Fibroblast)

IC50 of

3.564 μg/ml
in KB cells;

higher
viability in

normal
fibroblasts

[1].

Antiproliferative

effect [1].

MTT viability

assay [1].

P. dulce
Seed
Extract [2]

Pithecellobium
dulce

LoVo (Colorectal),

MCF7 (Breast), A549
(Lung), HUVEC

(Normal Endothelial)

Induced

apoptosis &
cell cycle

arrest in
LoVo cells;

upregulation
of BAX and

P53 [2].

Reduced

migration;
suppression of

MMP2, MMP9,
IL-8 genes [2].

MTT assay;

Annexin V/PI
apoptosis

detection;
gene

expression
analysis [2].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s605626?utm_src=pdf-body
https://www.smolecule.com/products/s605626?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC7802834/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7802834/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7802834/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7802834/
https://www.degruyterbrill.com/document/doi/10.1515/chem-2023-0362/html?lang=en&srsltid=AfmBOoqSqozyNxbIukQwUkAjfBdrAjF1xzlQqDOdQYjGOBfDQvzokw2Q
https://www.degruyterbrill.com/document/doi/10.1515/chem-2023-0362/html?lang=en&srsltid=AfmBOoqSqozyNxbIukQwUkAjfBdrAjF1xzlQqDOdQYjGOBfDQvzokw2Q
https://www.degruyterbrill.com/document/doi/10.1515/chem-2023-0362/html?lang=en&srsltid=AfmBOoqSqozyNxbIukQwUkAjfBdrAjF1xzlQqDOdQYjGOBfDQvzokw2Q
https://www.degruyterbrill.com/document/doi/10.1515/chem-2023-0362/html?lang=en&srsltid=AfmBOoqSqozyNxbIukQwUkAjfBdrAjF1xzlQqDOdQYjGOBfDQvzokw2Q
https://www.smolecule.com/products/s605626?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Compound
/ Extract

Plant Source
Tested Cell Lines
(Cancer Type)

Key
Efficacy
Findings

Proposed
Mechanisms

Experimental
Methods
Cited

Kaempferol
[3]

Cyperus
rotundus

Chondrocytes
(Inflammatory model

for Osteoarthritis)

Weakened
IL-1β effects

on viability,
apoptosis,

and
inflammation

[3].

Multiple targets
predicted

(AKT1, IL1B,
STAT3); good

binding affinity
in silico [3].

Network
pharmacology;

molecular
docking; in

vitro validation
[3].

Curcumin,
Resveratrol,
etc. [4]

Various (e.g.,

Turmeric,
Grapes)

Rhabdomyosarcoma,

Sarcoma (Muscle-
derived cancers)

Inhibited

NF-κB
signaling

pathway [4].

Inhibition of

IKK complex
activation and

NF-κB
translocation

[4].

Primarily

review-based;
mechanisms

summarized
from existing

literature [4].

Common Experimental Workflows

The studies referenced employed standard, rigorous methodologies for evaluating compound efficacy. The

diagram below outlines the typical workflow for the in vitro experiments mentioned in the table [2] [1] [3].
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Mechanistic Studies

Start: Plant Material Collection
& Authentication

Extract Preparation
(e.g., Solvent Maceration)

Phytochemical Analysis
(LC-MS/MS)

Cell Culture
(Cancer & Normal Cell Lines)

Compound Treatment
(Multiple Concentrations)

Viability & Cytotoxicity Assay
(MTT)

Mechanistic Studies

Apoptosis Assay
(Annexin V/PI) Migration Assay Gene Expression Analysis

(RT-qPCR)
Network Pharmacology
& Molecular Docking
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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